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Compound of Interest

Compound Name: 4-Methylenecyclohexylmethanol

Cat. No.: B087033 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of 4-Methylenecyclohexylmethanol is not merely a procedural formality

but a critical component of laboratory safety and environmental responsibility. This guide

provides clear, step-by-step instructions for the safe handling and disposal of this compound,

ensuring compliance with standard hazardous waste regulations and fostering a culture of

safety within the laboratory.

Understanding the Hazards
4-Methylenecyclohexylmethanol is classified under the Globally Harmonized System (GHS)

with the following primary hazards:

Combustible Liquid (H227): It can ignite at elevated temperatures.[1]

Skin Irritant (H315): Causes skin irritation upon contact.[1]

Serious Eye Irritant (H319): Causes serious eye irritation.[1]

May Cause Respiratory Irritation (H335): Inhalation of vapors may lead to respiratory

discomfort.[1]
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Given these properties, 4-Methylenecyclohexylmethanol must be managed as a hazardous

waste. Standard laboratory practice dictates treating all chemical waste as hazardous unless

explicitly determined otherwise.[2][3] Improper disposal, such as pouring it down the drain or

placing it in regular trash, is strictly prohibited and can lead to dangerous reactions,

environmental contamination, and regulatory violations.[4]

Key Chemical and Physical Properties
A summary of the essential quantitative data for 4-Methylenecyclohexylmethanol is provided

below. This information is crucial for understanding its behavior and for making informed

decisions regarding its handling and storage.

Property Value Source

Molecular Formula C₈H₁₄O [1]

Molecular Weight 126.20 g/mol [1]

GHS Hazard Codes H227, H315, H319, H335 [1]

Storage Class Irritant [5]

Detailed Disposal Protocol
The following protocol outlines the mandatory steps for the safe disposal of 4-
Methylenecyclohexylmethanol from a laboratory setting. This procedure is designed to

minimize risk and ensure regulatory compliance.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves.

Designated hazardous waste container (chemically compatible, e.g., polyethylene).

Hazardous Waste Label.

Secondary containment bin.

Fume hood.
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Procedure:

Preparation and PPE:

Before handling the chemical, ensure you are wearing all required PPE: safety goggles, a

lab coat, and chemically resistant gloves.

Conduct all transfers of 4-Methylenecyclohexylmethanol waste within a certified

chemical fume hood to minimize inhalation exposure.

Waste Collection:

Designate a specific, compatible waste container for 4-Methylenecyclohexylmethanol.
Do not mix it with other waste streams unless compatibility has been verified. Incompatible

wastes must be segregated to prevent dangerous reactions.[3]

The container must be in good condition, free from leaks or cracks, and have a secure,

tight-fitting lid.[6]

Labeling:

Immediately label the waste container with a "Hazardous Waste" sticker or tag.

Clearly write the full chemical name, "4-Methylenecyclohexylmethanol," on the label. Do

not use abbreviations or chemical formulas.[6]

Indicate the specific hazards (e.g., "Combustible," "Irritant").

Keep a running log of the amounts added to the container.

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA),

which should be at or near the point of generation.

The container must be kept in a secondary containment bin to catch any potential leaks.

Ensure the container remains closed at all times, except when adding waste.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b087033?utm_src=pdf-body
https://www.benchchem.com/product/b087033?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://pubmed.ncbi.nlm.nih.gov/26509789/
https://www.benchchem.com/product/b087033?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26509789/
https://pubmed.ncbi.nlm.nih.gov/26509789/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arranging for Disposal:

Do not exceed the storage limits for hazardous waste in your SAA (typically 55 gallons).

Once the container is full or waste is no longer being generated, contact your institution's

Environmental Health and Safety (EHS) department to schedule a waste pickup.

Follow your institution's specific procedures for requesting a waste collection, which may

involve an online form or a direct call.

Decontamination:

Empty containers that held 4-Methylenecyclohexylmethanol must also be treated as

hazardous waste unless they are triple-rinsed.

The rinsate from the triple-rinse procedure must be collected and disposed of as

hazardous waste.[6] After proper rinsing and removal of the label, the container may be

disposed of as regular trash or recycled, according to institutional policy.

Disposal Workflow Diagram
The logical flow for the proper disposal of 4-Methylenecyclohexylmethanol is illustrated

below. This diagram provides a quick visual reference for the key decision points and actions

required in the process.
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Caption: Workflow for the safe disposal of 4-Methylenecyclohexylmethanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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